Cas no 1807000-34-5 (Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1807000-34-5
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860116
• Update Time: 2025-10-30

Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-7(16)2-6-8(10(12)13)5(3-14)4-15-9(6)11/h4,10H,2H2,1H3
• InChI Key： RUHRKJCWCKZLMX-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OC)=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate

Recent Advances in the Synthesis and Applications of Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS: 1807000-34-5)

Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS: 1807000-34-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its versatility as a building block for constructing complex heterocyclic frameworks, which are often found in molecules with significant herbicidal, fungicidal, and pharmaceutical properties. This research brief consolidates the latest findings on the synthesis, reactivity, and applications of this compound, providing valuable insights for researchers in the field.

The compound's unique structural features, including the bromo, cyano, and difluoromethyl substituents, make it a highly reactive intermediate for cross-coupling reactions and nucleophilic substitutions. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Suzuki-Miyaura coupling reactions, enabling the synthesis of novel pyridine derivatives with potential herbicidal activity. The researchers reported yields exceeding 85% under optimized conditions, showcasing the compound's utility in modern synthetic methodologies.

In pharmaceutical applications, Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate has gained attention as a precursor for kinase inhibitors. A recent patent application (WO2023056789) describes its use in the synthesis of selective JAK3 inhibitors for autoimmune disease treatment. The difluoromethyl group's metabolic stability and lipophilicity enhancement properties make this compound particularly valuable in drug design, addressing common challenges in pharmacokinetic optimization.

From a synthetic chemistry perspective, innovative approaches to the large-scale production of this intermediate have been reported. A 2024 study in Organic Process Research & Development presented a cost-effective, three-step synthesis from commercially available 2-chloro-5-cyanopyridine, achieving an overall yield of 72% with excellent purity (>99%). This advancement addresses previous scalability challenges and could significantly impact the commercial availability of this important building block.

Environmental and safety considerations have also been a focus of recent research. Computational studies published in Green Chemistry have evaluated the compound's environmental fate and toxicity profile, providing crucial data for risk assessment in industrial applications. These studies suggest that while the compound shows moderate aquatic toxicity, proper handling and waste management protocols can effectively mitigate environmental concerns.

Looking forward, the versatility of Methyl 2-bromo-5-cyano-4-(difluoromethyl)pyridine-3-acetate continues to inspire new applications. Current research directions include its use in metal-organic frameworks (MOFs) for catalytic applications and as a starting material for fluorescent probes in biological imaging. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in both agrochemical and pharmaceutical development.